Cas no 612511-81-6 ((1-Methyl-1H-pyrazol-3-yl)methanamine)

(1-Methyl-1H-pyrazol-3-yl)methanamine is a versatile heterocyclic amine featuring a pyrazole core with a methyl substituent at the 1-position and an aminomethyl group at the 3-position. This compound serves as a valuable building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its pyrazole scaffold offers stability and structural diversity, while the primary amine functionality enables further derivatization through condensation, acylation, or alkylation reactions. The methyl group enhances lipophilicity, potentially improving bioavailability in drug design. The compound’s well-defined reactivity and compatibility with a range of reaction conditions make it a practical intermediate for constructing complex nitrogen-containing frameworks.
(1-Methyl-1H-pyrazol-3-yl)methanamine structure
612511-81-6 structure
Product Name:(1-Methyl-1H-pyrazol-3-yl)methanamine
CAS No:612511-81-6
MF:C5H9N3
MW:111.145060300827
MDL:MFCD03419807
CID:501781
PubChem ID:7019419
Update Time:2025-11-02

(1-Methyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrazol-3-yl)methanamine
    • (1-Methyl-1H-pyrazol-3-yl)methylamine
    • [(1-Methyl-1H-pyrazol-3-yl)methyl]amine
    • 1H-Pyrazole-3-methanamine,1-methyl-
    • (1-methylpyrazol-3-yl)methylamine
    • 1-(1-methyl-1H-pyrazol-3-yl)methanamine
    • 1-methyl-pyrazole-3-methanamine
    • 3-(aminomethyl)-1-methyl-1h-pyrazole
    • C-(1-Methyl-1H-pyrazol-3-yl)-methylamine
    • SBB020585
    • SureCN348762
    • (1-methylpyrazol-3-yl)methanamine
    • 1H-PYRAZOLE-3-METHANAMINE, 1-METHYL-
    • SSXDUSOCSNXBPO-UHFFFAOYSA-N
    • 3-(Aminomethyl)-1-methylpyrazole
    • ANW-
    • DTXSID40427116
    • CS-0053896
    • SCHEMBL348762
    • PB29254
    • J-500225
    • ALBB-021649
    • 612511-81-6
    • PS-3529
    • (1-Methyl-1H-pyrazol-3-yl)methylamine, AldrichCPR
    • EN300-122847
    • P10261
    • AKOS000308246
    • BBL104303
    • 3-(aminomethyl)-1-methyl-1h- pyrazole
    • STK301288
    • MFCD03419807
    • SY024167
    • DB-072917
    • MDL: MFCD03419807
    • Inchi: 1S/C5H9N3/c1-8-3-2-5(4-6)7-8/h2-3H,4,6H2,1H3
    • InChI Key: SSXDUSOCSNXBPO-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(CN)=N1

Computed Properties

  • Exact Mass: 111.07977
  • Monoisotopic Mass: 111.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • Molecular Weight: 111.15
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.16
  • Boiling Point: 219.8℃ at 760 mmHg
  • Flash Point: 86.7°C
  • Refractive Index: 1.579
  • PSA: 43.84

(1-Methyl-1H-pyrazol-3-yl)methanamine Security Information

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Additional information on (1-Methyl-1H-pyrazol-3-yl)methanamine

Comprehensive Guide to (1-Methyl-1H-pyrazol-3-yl)methanamine (CAS No. 612511-81-6): Properties, Applications, and Market Insights

(1-Methyl-1H-pyrazol-3-yl)methanamine, with the CAS number 612511-81-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a methyl group at the 1-position and an aminomethyl substituent at the 3-position of the pyrazole ring. Its chemical formula is C5H9N3, and it exhibits a molecular weight of 111.15 g/mol.

The compound's physicochemical properties make it a valuable intermediate in synthetic chemistry. It typically appears as a colorless to pale yellow liquid or low-melting solid with moderate solubility in polar organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Researchers particularly value its heterocyclic amine functionality, which serves as a crucial building block for more complex molecular architectures. The presence of both pyrazole ring and primary amine group allows for diverse chemical modifications, making it versatile for various synthetic applications.

In pharmaceutical applications, (1-Methyl-1H-pyrazol-3-yl)methanamine serves as a key precursor in the synthesis of biologically active compounds. Recent studies highlight its use in developing kinase inhibitors, which are crucial for targeted cancer therapies. The compound's structural features allow it to interact effectively with ATP-binding sites of various kinases, making it valuable for drug discovery programs. Additionally, its derivatives show promise in neurological research, particularly in modulating neurotransmitter systems.

The agrochemical industry has also shown growing interest in this compound. Its structural motif appears in several pesticide formulations, where it contributes to the development of novel insect growth regulators and herbicide safeners. The pyrazole core provides stability against environmental degradation while maintaining biological activity, making it attractive for crop protection products.

From a market perspective, the demand for (1-Methyl-1H-pyrazol-3-yl)methanamine has been steadily increasing. The global market for fine chemical intermediates is projected to grow at a CAGR of 6.2% from 2023 to 2030, with heterocyclic compounds like this one representing a significant segment. Pharmaceutical companies and contract research organizations are the primary consumers, driving innovation in efficient synthesis routes and scalable production methods.

Recent advancements in green chemistry have influenced the production processes for this compound. Researchers are developing more sustainable synthetic routes that reduce waste generation and energy consumption while maintaining high yields. These innovations align with the growing industry focus on environmentally friendly synthesis and atom economy principles.

Quality control of (1-Methyl-1H-pyrazol-3-yl)methanamine typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to ensure purity levels exceeding 98%, which is critical for research and industrial applications. Nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity and monitors reaction progress during synthesis.

Storage and handling recommendations for this compound emphasize protection from moisture and oxidation. Proper storage in amber glass containers under inert atmosphere at controlled temperatures (typically 2-8°C) helps maintain stability over extended periods. These precautions ensure the compound retains its chemical integrity for downstream applications.

The scientific literature contains numerous references to (1-Methyl-1H-pyrazol-3-yl)methanamine and its derivatives. Recent patents highlight innovative applications in medicinal chemistry, particularly in developing treatments for inflammatory conditions and metabolic disorders. The compound's versatility continues to inspire new research directions across multiple disciplines.

Future prospects for 612511-81-6 appear promising as researchers explore its potential in emerging fields like bioconjugation chemistry and materials science. Its ability to serve as a linker molecule in bioconjugates and its potential in polymer modification are areas of active investigation. These developments could open new market opportunities beyond traditional pharmaceutical applications.

For researchers and industry professionals seeking detailed technical information about (1-Methyl-1H-pyrazol-3-yl)methanamine, consulting specialized chemical databases and recent scientific publications is recommended. The compound's unique properties and growing application spectrum make it a subject of ongoing scientific interest and commercial value in the fine chemicals sector.

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